Cas no 2648982-36-7 (2-bromo-4-(1-isocyanatoethyl)thiophene)

• Product Name: 2-bromo-4-(1-isocyanatoethyl)thiophene
• CAS No: 2648982-36-7
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• CID: 5928807
• PubChem ID: 165859603
• Update Time: 2025-10-29

2-bromo-4-(1-isocyanatoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-isocyanatoethyl)thiophene
• EN300-1918459
• 2648982-36-7

• Inchi： 1S/C7H6BrNOS/c1-5(9-4-10)6-2-7(8)11-3-6/h2-3,5H,1H3
• InChI Key： VLAZXRMVFJKIRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C)N=C=O

Computed Properties

• Exact Mass: 230.93535g/mol
• Monoisotopic Mass: 230.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-bromo-4-(1-isocyanatoethyl)thiophene

Introduction to 2-bromo-4-(1-isocyanatoethyl)thiophene (CAS No: 2648982-36-7)

2-bromo-4-(1-isocyanatoethyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No) 2648982-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, a heterocyclic aromatic compound characterized by a sulfur atom in its ring structure. The presence of both bromine and isocyanatoethyl substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The structural features of 2-bromo-4-(1-isocyanatoethyl)thiophene make it an attractive building block for medicinal chemists. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce diverse pharmacophores into molecular frameworks. On the other hand, the isocyanatoethyl group at the 4-position offers a reactive site for nucleophilic addition reactions, enabling the formation of amide or urea linkages. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target binding affinity.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that thiophene-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of functional groups like bromine and isocyanatoethyl into thiophene scaffolds has further expanded their pharmacological potential. Specifically, 2-bromo-4-(1-isocyanatoethyl)thiophene has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related proteins.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer and inflammatory diseases. By leveraging the reactivity of the isocyanatoethyl group, researchers have synthesized thiophene-based kinase inhibitors that exhibit high selectivity and potency. For example, recent studies have shown that derivatives of 2-bromo-4-(1-isocyanatoethyl)thiophene can inhibit aberrant signaling pathways associated with chronic myeloid leukemia (CML). These findings highlight the compound's potential as a lead structure in oncology drug development.

The synthesis of 2-bromo-4-(1-isocyanatoethyl)thiophene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination of a thiophene precursor at the 2-position using brominating agents such as N-bromosuccinimide (NBS). Subsequently, the introduction of the isocyanatoethyl group can be achieved through nucleophilic substitution or other coupling strategies. Advanced techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability.

In addition to its pharmaceutical applications, 2-bromo-4-(1-isocyanatoethyl)thiophene has found utility in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and optoelectronic devices. The presence of both bromine and isocyanatoethyl substituents allows for further functionalization to tailor material properties such as charge transportability and luminescence characteristics. Researchers have explored these compounds in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells.

The latest research trends indicate that thiophene-based compounds continue to be a focal point in drug discovery and materials innovation. Advances in computational chemistry have enabled virtual screening approaches to identify novel derivatives of 2-bromo-4-(1-isocyanatoethyl)thiophene with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

In conclusion, 2-bromo-4-(1-isocyanatoethyl)thiophene (CAS No: 2648982-36-7) is a multifunctional compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for thiophene derivatives, compounds like this are poised to play an increasingly important role in addressing global challenges in health and technology.